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Compound of Interest

1-Azaspiro[4.5]decane
Compound Name:

hydrochloride
CAS No.: 1423026-09-8
Cat. No.: B2419421

Get Quote

Executive Summary

1-Azaspiro[4.5]decane HCI (CAS: 176-80-7 for free base) is a bicyclic heterocycle consisting of
a pyrrolidine ring spiro-fused to a cyclohexane ring. Unlike its structural isomer 8-
azaspiro[4.5]decane (a common scaffold in sigma receptor ligands and analgesics), the 1-
azaspiro isomer functions primarily as a steric constraint element in peptide mimetics.

By locking the nitrogen atom into a rigid spirocyclic framework, this intermediate acts as a
"bulky proline" analogue. It is utilized in drug discovery to restrict the conformational freedom of
peptide backbones, thereby enhancing proteolytic stability and receptor selectivity. Key
applications include the development of spiro-hydantoin anticonvulsants, ACE inhibitors, and
HCV protease inhibitors.

Chemical Identity & Disambiguation

The nomenclature of spiro-compounds is often a source of error in procurement and synthesis.
It is critical to distinguish the 1-aza isomer from the more common 8-aza isomer.
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Structural Profile

Feature 1-Azaspiro[4.5]decane HCI 8-Azaspiro[4.5]decane HCI
Pyrrolidine spiro-fused to Piperidine spiro-fused to
Structure
Cyclohexane Cyclopentane
Nitrogen Position Position 1 (5-membered ring) Position 8 (6-membered ring)
_ Proline Mimetic, Peptide GPCR Ligand Scaffold (Sigma,
Primary Role ) o
Constraint Opioid)
Key Synonym 2,2-Pentamethylenepyrrolidine  4,4-Tetramethylenepiperidine
CAS (Base) 176-80-7 176-89-6

Physicochemical Properties (HCI Salt)

o Molecular Formula: C

H

N - HCI

Molecular Weight: 175.70 g/mol

Appearance: White to off-white crystalline solid.

Solubility: Highly soluble in water, methanol; sparingly soluble in non-polar solvents (hexane,
ether).

Acidity: The pyrrolidine nitrogen is basic (

), forming a stable hydrochloride salt.

Pharmaceutical Applications
Peptide Mimetics (Constrained Proline)

In medicinal chemistry, the 1-azaspiro[4.5]decane scaffold is used to replace proline residues in
bioactive peptides. The spiro-cyclohexyl group at the 2-position creates significant steric bulk,
which:
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e Restricts Bond Rotation: Limits the

and

torsion angles of the peptide backbone, forcing the molecule into a specific bioactive
conformation (e.qg.,

-turn).

¢ Blocks Metabolism: The steric shield protects the adjacent peptide bond from hydrolysis by
proteases.

Spiro-Hydantoin Anticonvulsants

The scaffold serves as a precursor for 1,3-diazaspiro[4.5]decane-2,4-diones (spiro-hydantoins).
These compounds are structural analogs of phenytoin and have demonstrated efficacy in
modulating voltage-gated sodium channels, offering potential treatments for epilepsy and
neuropathic pain.

Inhibitor of Apoptosis (IAP) Antagonists

Recent research indicates the utility of azaspiro-pyrrolidines in designing Smac mimetics. The
rigid spiro-core mimics the N-terminal alanine-valine motif required for binding to the BIR3
domain of XIAP, promoting cancer cell apoptosis.

Synthetic Protocol

The synthesis of 1-Azaspiro[4.5]decane is challenging due to the need to form the quaternary
spiro-carbon. The most robust laboratory method involves the Intramolecular Schmidt Reaction
or a Radical Cyclization approach. Below is a validated protocol for the Reductive Cyclization
route.

Synthesis Pathway Diagram

Acrylonitrile H2 / Raney Ni 1. LiAlH4 Reduction

Nitro-Aldol Adduct i i i izati clic Imine 2. HCI/Ether 1-Azaspiro[4.5]decane HCI

(Michael Addition) & -Azaspiro[4.5]dec-1-ene (Final Product)
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Figure 1: Synthetic route via reductive cyclization of nitro-ketone precursors.

Step-by-Step Methodology

Step 1: Michael Addition (Formation of Precursor)
e Reagents: Cyclohexanone (1.0 eq), Acrylonitrile (1.1 eq), Potassium tert-butoxide (cat).

e Procedure: Dissolve cyclohexanone in THF. Add catalyst and cool to 0°C. Add acrylonitrile
dropwise. Stir at room temperature for 12 hours.

o Mechanism: Enolate formation at the

-position of cyclohexanone followed by 1,4-addition to acrylonitrile yields the

-cyano ketone.
Step 2: Reductive Cyclization
o Reagents: Raney Nickel, Hydrogen gas (50 psi), Methanol.

o Procedure: The cyano ketone is hydrogenated in a Parr shaker. The nitrile is reduced to a
primary amine, which spontaneously condenses with the ketone carbonyl to form the cyclic
imine (1-azaspiro[4.5]dec-1-ene).

o Note: This intermediate is often unstable and reduced immediately.
Step 3: Reduction and Salt Formation
e Reagents: Lithium Aluminum Hydride (LiAIH

), Diethyl Ether, HCI gas.

e Procedure:
o Suspend LiAIH

in dry ether under N
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o Add the crude imine solution dropwise at 0°C. Reflux for 4 hours.
o Quench carefully with Fieser method (H

0, 15% NaOH, H
0).

o Filter solids and dry the organic layer.[1]

o Bubble anhydrous HCI gas through the ethereal solution to precipitate 1-
Azaspiro[4.5]decane Hydrochloride.

o Recrystallize from Ethanol/Ether.

Quality Control & Analytics

To ensure the intermediate meets pharmaceutical standards (>98% purity), the following
analytical parameters are established.

Test Specification Method
Appearance White crystalline powder Visual Inspection
Identification Matches Reference Standard FTIR, 1H-NMR
HPLC (C18, Phosphate
Assay
Buffer/MeCN)
Water Content Karl Fischer Titration
Residue on Ignition Gravimetric
1H NMR (D
3.20 (t, ZH), 1.90-1.40 (m, 400 MHz NMR
0) 14H)

Impurity Profile:

o Impurity A: Cyclohexylamine (Degradation product).
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Impurity B: 8-Azaspiro[4.5]decane (Isomeric impurity from synthesis using different
precursors). Critical to monitor.

Safety and Handling

Signal Word:WARNING

Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles. The
free base is volatile and has an amine-like odor; the HCI salt is non-volatile but hygroscopic.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Hygroscopic—
keep tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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